Cas no 2353960-37-7 (2,2-Dimethylcyclopropane-1-sulfonyl fluoride)

• Product Name: 2,2-Dimethylcyclopropane-1-sulfonyl fluoride
• CAS No: 2353960-37-7
• MF: C₅H₉FO₂S
• MW: 152.187164068222
• CID: 5823363
• PubChem ID: 139363293
• Update Time: 2025-05-20

2,2-Dimethylcyclopropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6051123
• 2,2-DIMETHYLCYCLOPROPANE-1-SULFONYL FLUORIDE
• AT20660
• 2353960-37-7
• SCHEMBL21215006
• 2,2-Dimethylcyclopropane-1-sulfonyl fluoride

• Inchi： 1S/C5H9FO2S/c1-5(2)3-4(5)9(6,7)8/h4H,3H2,1-2H3
• InChI Key： HOBQXDOILTUBGF-UHFFFAOYSA-N
• SMILES： S(C1CC1(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 152.03072886g/mol
• Monoisotopic Mass: 152.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,2-Dimethylcyclopropane-1-sulfonyl fluoride

Introduction to 2,2-Dimethylcyclopropane-1-sulfonyl fluoride (CAS No. 2353960-37-7)

2,2-Dimethylcyclopropane-1-sulfonyl fluoride (CAS No. 2353960-37-7) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a sulfonyl fluoride functional group. These properties make it a valuable reagent in various chemical reactions, particularly those involving sulfuryl fluoride transfer and cyclopropane ring manipulation.

The molecular formula of 2,2-Dimethylcyclopropane-1-sulfonyl fluoride is C₅H₉FOS, and its molecular weight is approximately 144.13 g/mol. The compound is typically a colorless liquid at room temperature and is known for its high reactivity and stability under controlled conditions. Its physical and chemical properties have been extensively studied, providing a solid foundation for its application in both academic and industrial settings.

In recent years, the use of 2,2-Dimethylcyclopropane-1-sulfonyl fluoride has been explored in the development of novel pharmaceuticals and agrochemicals. One of the key areas of interest is its potential as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent inhibitors for specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

The unique reactivity of the sulfonyl fluoride group in 2,2-Dimethylcyclopropane-1-sulfonyl fluoride allows for selective functionalization of organic molecules. This property has been leveraged in the development of new synthetic methodologies that enhance the efficiency and selectivity of chemical transformations. A notable example is the use of this compound in palladium-catalyzed reactions, which have shown high yields and excellent regioselectivity.

Beyond its applications in pharmaceutical research, 2,2-Dimethylcyclopropane-1-sulfonyl fluoride has also found utility in materials science. Its ability to form stable covalent bonds with various substrates makes it an attractive candidate for the development of advanced materials with enhanced mechanical and thermal properties. Recent studies have demonstrated its potential in the synthesis of polymers with improved performance characteristics, such as increased tensile strength and thermal stability.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the environmental fate and toxicity of 2,2-Dimethylcyclopropane-1-sulfonyl fluoride has shown that it exhibits low toxicity to aquatic organisms when used under controlled conditions. However, proper handling and disposal protocols are essential to minimize any potential environmental risks.

In conclusion, 2,2-Dimethylcyclopropane-1-sulfonyl fluoride (CAS No. 2353960-37-7) is a versatile and valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.